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Compound of Interest

1-Ethyl-3-methylimidazolium
Compound Name:
methanesulfonate

Cat. No.: B117908

An In-depth Technical Guide to the Safety of 1-Ethyl-3-methylimidazolium Methanesulfonate

This technical guide provides a comprehensive overview of the safety data for 1-Ethyl-3-
methylimidazolium methanesulfonate (CAS No. 145022-45-3). It is intended for researchers,
scientists, and professionals in drug development who handle this ionic liquid. This document
summarizes key quantitative safety data, outlines experimental protocols for significant safety
assessments, and provides a visual guide to safe handling procedures.

Physicochemical and Toxicological Data

The following tables present a summary of the physical, chemical, and toxicological properties
of 1-Ethyl-3-methylimidazolium methanesulfonate, compiled from various Safety Data
Sheets (SDS).

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C7H14N203S [1112]
Molecular Weight 206.26 g/mol [21[31[4]
Appearance Solid [4]

Melting Point 24 °C [31[5]
Density 1.24 g/cm3 (at 23 °C) [3][5]
Viscosity 135 cP (at 25 °C) [315]
Conductivity 3.69 mS/cm (at 30 °C) [31[5]

Flash Point 286 °C (closed cup) [6]

Water Solubility Completely miscible [1]

Table 2: Toxicological Data
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Endpoint Value Species Method Reference
Acute Oral
o >2000 mg/kg Rat OECD 423 [7]
Toxicity (LD50)
Skin
) o Not classified as
Corrosion/Irritatio o [7]
corrosivel/irritant
n
Not classified as
Serious Eye seriously 7]
Damage/lrritation  damaging or an
irritant
May cause an
Skin allergic skin
I : [71(8]
Sensitization reaction
(Category 1B)
Shall not be
Germ Cell classified as ]
Mutagenicity germ cell
mutagenic
Table 3: Ecotoxicological Data
Endpoint Value Species Duration Method Reference
Acute Toxicity ]
) Daphnia
to Daphnia 65.7 mg/L 48 h [9][10]
magna
(EC50)
Algae Growth
o Desmodesmu
Inhibition 40.6 mg/L ] 72 h [9][10]
s subspicatus
(EC50)
Toxicity to )
) ] Activated )
Microorganis 62 mg/L 180 min [9][10]
sludge
ms (EC10)
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Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 1-Ethyl-3-methylimidazolium methanesulfonate is classified as follows:

o Skin Sensitization (Category 1): May cause an allergic skin reaction.[8][11]

e Hazardous to the aquatic environment, long-term (Chronic Category 3): Harmful to aquatic
life with long lasting effects.[8][11]

o Combustible liquid (Category 4): Combustible liquid.[12]
Signal Word: Warning[8][11][12]

Hazard Statements:

e H317: May cause an allergic skin reaction.[1][8][11]

e H412: Harmful to aquatic life with long lasting effects.[1][8][11]

e H227: Combustible liquid.[13]

Experimental Protocols

The safety data presented in this guide are determined by standardized experimental
protocols. Below are summaries of the methodologies for key toxicological and ecotoxicological
assessments.

Skin Sensitization: OECD Test Guideline 406 (Guinea Pig
Maximisation Test)

The Guinea Pig Maximisation Test (GPMT) is designed to assess the potential of a substance
to cause skin sensitization.[14][15][16]

o Test Animals: Healthy, young adult albino guinea pigs are used.[15]

¢ Induction Phase:
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o Intradermal Induction: The test substance is injected intradermally, with and without an
adjuvant (Freund's Complete Adjuvant), to enhance the immune response.[14][17]

o Topical Induction: One week after the injections, the test substance is applied topically to
the same area and covered with an occlusive dressing for 48 hours.

o Challenge Phase: Two weeks after the topical induction, a non-irritating concentration of the
test substance is applied topically to a different area on the test and control animals.[17]

o Observation: The skin reactions at the challenge sites are observed at 24 and 48 hours after
patch removal and graded according to a standardized scale. The incidence and severity of
the skin reactions in the test group are compared to the control group.[15]

Acute Daphnia Immobilization Test: OECD Test
Guideline 202

This test evaluates the acute toxicity of a substance to Daphnia magna, a key freshwater
invertebrate.[3][18]

o Test Organisms: Young daphnids (Daphnia magna), less than 24 hours old, are used.[18][19]

o Test Design: Daphnids are exposed to at least five different concentrations of the test
substance in water for 48 hours.[3] A control group is maintained in water without the test
substance.

o Exposure Conditions: The test is conducted under static or semi-static conditions at a
controlled temperature (20 = 2 °C) and with a defined light-dark cycle.[3] The daphnids are
not fed during the test.[3]

e Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of
the test vessel.[3] The EC50 (the concentration that causes immobilization in 50% of the
daphnids) is then calculated.[18]

Alga Growth Inhibition Test: OECD Test Guideline 201
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This study assesses the effects of a chemical on the growth of freshwater algae, which are
primary producers in aquatic ecosystems.[6][20]

o Test Organisms: Exponentially growing cultures of a selected green alga, such as
Desmodesmus subspicatus, are used.[6][21]

o Test Design: The algae are exposed to a range of concentrations of the test substance in a
nutrient-rich medium for 72 hours.[20][22]

e Culture Conditions: The test is performed in flasks under constant illumination and
temperature, allowing for exponential algal growth in the control cultures.[6]

» Endpoint: The growth of the algae is measured over time, typically by cell counts or another
biomass surrogate. The inhibition of growth in the test cultures is compared to the control.
The EC50 for growth inhibition is calculated.[21][22]

Flash Point Determination: Closed Cup Method

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air
near the surface of the liquid. For combustible liquids, a closed-cup method is commonly used.
[23][24]

o Apparatus: A closed-cup tester (e.g., Pensky-Martens or Tag) consists of a sample cup with a
tightly fitting lid.[25] The lid has ports for an ignition source, a stirrer, and a thermometer.

o Procedure: A specified volume of the sample is placed in the cup and heated at a slow,
constant rate.[25] The stirrer ensures a uniform temperature. At regular temperature
intervals, the ignition source (a small flame or an electric spark) is introduced into the vapor
space above the liquid.[25]

o Endpoint: The flash point is the lowest temperature at which the application of the ignition
source causes the vapors to ignite with a distinct flash.[23]

Safe Handling and Emergency Procedures

The following diagram illustrates the logical workflow for the safe handling of 1-Ethyl-3-
methylimidazolium methanesulfonate, from initial hazard assessment to emergency
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response.

Start: Handling Protocol

o O D

Hazard Identification
- Skin Sensitizer
- Aquatic Hazard

- Combustible Liquid

'

Personal Protective Equipment (PPE)
- Wear protective gloves
- Wear safety goggles/face shield
- Wear protective clothing

.

Handling and Storage
- Use in a well-ventilated area
- Avoid contact with skin and eyes
- Keep away from heat and ignition sources:
- Store in a tightly closed container in a cool, dry place

During Handling

Y

Is there a spill or leak?

Yes

A,

Accidental Release Measures
- Remove ignition sources
- Ventilate area
- Absorb with inert material
- Collect for disposal

Is there personal exposure? [
[

Y A v y
First Aid: Eye Contact
- Rinse cautiously with water for several minutes
- Remove contact lenses, if present and easy to do
- Continue rinsing
- Get medical attention

¢ kin Eyes Inhalation Ingestion

First Aid: Skin Contact
- Remove contaminated clothing
- Wash skin with soap and water

- Get medical advice f irrtation persists

First Aid: Inhalation First Aid: Ingestion
- Move person to fresh air - Rinse mouth

- If not breathing, give artificial respiration - Do NOT induce vomiting

- Get medical attention if symptoms occur - Get medical attention

Waste Disposal
- Dispose of in accordance with local regulations
- Do not release into the environment

End of Procedure

Click to download full resolution via product page
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Safe Handling Workflow for 1-Ethyl-3-methylimidazolium methanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Ethyl-3-methylimidazolium methanesulfonate safety
data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117908#1-ethyl-3-methylimidazolium-
methanesulfonate-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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